4-Oxoretinol
4-Oxoretinol
All-trans-4-oxoretinol is a retinoid that is all-trans-retinol in which the hydrogens at position 4 have been replaced by an oxo group. It has a role as an antineoplastic agent. It is a retinoid, a cyclic ketone, an enone and a primary allylic alcohol. It is functionally related to an all-trans-retinol.
Brand Name:
Vulcanchem
CAS No.:
62702-55-0
VCID:
VC20756151
InChI:
InChI=1S/C20H28O2/c1-15(7-6-8-16(2)12-14-21)9-10-18-17(3)19(22)11-13-20(18,4)5/h6-10,12,21H,11,13-14H2,1-5H3/b8-6+,10-9+,15-7+,16-12+
SMILES:
CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CCO)C)C
Molecular Formula:
C20H28O2
Molecular Weight:
300.4 g/mol
4-Oxoretinol
CAS No.: 62702-55-0
Cat. No.: VC20756151
Molecular Formula: C20H28O2
Molecular Weight: 300.4 g/mol
* For research use only. Not for human or veterinary use.
| Description | All-trans-4-oxoretinol is a retinoid that is all-trans-retinol in which the hydrogens at position 4 have been replaced by an oxo group. It has a role as an antineoplastic agent. It is a retinoid, a cyclic ketone, an enone and a primary allylic alcohol. It is functionally related to an all-trans-retinol. |
|---|---|
| CAS No. | 62702-55-0 |
| Molecular Formula | C20H28O2 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | 3-[(1E,3E,5E,7E)-9-hydroxy-3,7-dimethylnona-1,3,5,7-tetraenyl]-2,4,4-trimethylcyclohex-2-en-1-one |
| Standard InChI | InChI=1S/C20H28O2/c1-15(7-6-8-16(2)12-14-21)9-10-18-17(3)19(22)11-13-20(18,4)5/h6-10,12,21H,11,13-14H2,1-5H3/b8-6+,10-9+,15-7+,16-12+ |
| Standard InChI Key | PLIUCYCUYQIBDZ-RMWYGNQTSA-N |
| Isomeric SMILES | CC1=C(C(CCC1=O)(C)C)/C=C/C(=C/C=C/C(=C/CO)/C)/C |
| SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CCO)C)C |
| Canonical SMILES | CC1=C(C(CCC1=O)(C)C)C=CC(=CC=CC(=CCO)C)C |
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